Cas no 1358411-31-0 (N-cycloheptyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide)

• Product Name: N-cycloheptyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
• CAS No: 1358411-31-0
• MF: C₂₃H₂₆N₂OS
• MW: 378.530344486237
• CID: 5400445
• Update Time: 2025-10-29

N-cycloheptyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cycloheptyl-4-(4-methylphenyl)-3-pyrrol-1-ylthiophene-2-carboxamide
• N-cycloheptyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• Inchi： 1S/C23H26N2OS/c1-17-10-12-18(13-11-17)20-16-27-22(21(20)25-14-6-7-15-25)23(26)24-19-8-4-2-3-5-9-19/h6-7,10-16,19H,2-5,8-9H2,1H3,(H,24,26)
• InChI Key： WWTDEIMCQPNTPQ-UHFFFAOYSA-N
• SMILES： C1(C(NC2CCCCCC2)=O)SC=C(C2=CC=C(C)C=C2)C=1N1C=CC=C1

Additional information on N-cycloheptyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

N-cycloheptyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide: A Novel Scaffold for Targeted Therapeutic Applications

N-cycloheptyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide represents a promising molecular scaffold with potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features including the 4-(4-methylphenyl) substituent and the 1H-pyrrol-1-yl ring system, has garnered attention for its potential pharmacological properties. Recent studies have highlighted its role in modulating specific biological pathways, making it a subject of interest in both academic and industrial research settings.

Recent advancements in drug discovery have emphasized the importance of molecular diversity and structural complexity in developing novel therapeutics. The N-cycloheptyl group in this compound contributes to its hydrophobic properties, which may influence its membrane permeability and cellular uptake. The thiophene-2-carboxamide backbone provides a versatile platform for further functionalization, enabling the exploration of diverse biological activities. These structural elements are critical in determining the compound's pharmacokinetic profile and therapeutic potential.

Emerging research in the field of kinase inhibition has demonstrated the significance of thiophene-based scaffolds in targeting specific protein kinases. The 4-(4-methylphenyl) substituent in this molecule may enhance its binding affinity to target proteins, particularly those involved in inflammatory and proliferative pathways. A 2023 study published in Journal of Medicinal Chemistry highlighted the role of such scaffolds in modulating the activity of phosphoinositide 3-kinase (PI3K) family members, which are implicated in various diseases including cancer and neurodegenerative disorders.

Structural analysis of the 1H-pyrrol-1-yl ring system reveals its potential to engage in hydrogen bonding interactions with target proteins, which is crucial for achieving high specificity and potency. The presence of this ring motif may also influence the compound's metabolic stability, a factor that is increasingly emphasized in modern drug development strategies. Researchers are now leveraging computational modeling techniques to predict the compound's interactions with potential targets, optimizing its design for enhanced therapeutic outcomes.

Recent advancements in medicinal chemistry have focused on the development of compounds with improved selectivity and reduced off-target effects. The N-cycloheptyl group in this molecule may play a role in modulating its selectivity profile, potentially reducing adverse effects associated with traditional therapeutics. A 2024 review in Drug Discovery Today discussed the importance of such structural features in achieving target-specific activity, particularly in the context of diseases requiring precise molecular targeting.

Experimental data from preclinical studies suggest that this compound exhibits promising biological activity against a range of disease-related targets. Its ability to modulate specific signaling pathways makes it a candidate for further investigation in the treatment of conditions such as inflammation, metabolic disorders, and oncology. The thiophene-2-carboxamide core appears to be particularly effective in engaging with kinases involved in cell proliferation and survival, which are key drivers in many pathological processes.

Current research efforts are focused on optimizing the compound's pharmacokinetic properties to enhance its therapeutic potential. Parameters such as solubility, bioavailability, and metabolic stability are being evaluated through advanced in vitro and in vivo models. These studies are critical in ensuring that the compound meets the stringent requirements for drug development, including safety, efficacy, and tolerability.

Collaborative efforts between academia and industry are driving the exploration of this compound's applications in targeted therapies. The 4-(4-methylphenyl) substituent is being investigated for its potential to improve the compound's binding affinity to specific receptors, which could lead to more effective treatments for diseases with complex etiologies. Researchers are also examining the compound's potential for combination therapies, where it could synergize with existing treatments to enhance therapeutic outcomes.

Environmental and synthetic considerations are also being addressed in the development of this compound. The synthesis of the 1H-pyrrol-1-yl ring system is being optimized to reduce waste and improve sustainability, aligning with the growing emphasis on green chemistry in pharmaceutical research. These efforts are part of a broader movement towards more sustainable and efficient drug development processes.

The potential applications of this compound extend beyond traditional therapeutic areas, with emerging research exploring its use in regenerative medicine and neuropharmacology. The N-cycloheptyl group may contribute to its neuroprotective properties, which are being investigated in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. These studies are at an early stage but represent an exciting frontier in the development of novel therapeutics.

Ongoing research is also examining the compound's potential for personalized medicine, where its unique structural features could be tailored to individual patient needs. The ability to modulate the compound's activity through structural modifications is a key advantage in the development of targeted therapies. These efforts are part of a broader shift towards more personalized and precise medical treatments.

As the field of medicinal chemistry continues to evolve, the role of compounds like N-cycloheptyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is becoming increasingly significant. Its structural complexity and potential biological activities position it as a valuable candidate for further investigation in the development of novel therapeutics. Continued research and innovation in this area are expected to yield new insights and applications in the treatment of various diseases.

Future studies are likely to focus on the compound's mechanisms of action, its interactions with biological systems, and its potential for clinical translation. The integration of advanced analytical techniques and computational modeling will be crucial in optimizing its therapeutic potential. As research progresses, the compound may emerge as a significant player in the development of innovative treatments for a wide range of medical conditions.

Overall, the exploration of N-cycloheptyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide represents an important step in the advancement of medicinal chemistry. Its structural features and potential biological activities make it a compelling candidate for further investigation. As research continues, the compound's role in the development of novel therapeutics is expected to grow, contributing to the ongoing efforts to improve patient outcomes and advance medical science.

For more information on the latest research and developments related to this compound, it is recommended to consult recent publications in reputable scientific journals and to follow ongoing studies in the field of medicinal chemistry. Staying informed about these developments can provide valuable insights into the potential applications and future directions of this promising molecular scaffold.

Ultimately, the study of compounds like N-cycloheptyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is a testament to the dynamic and evolving nature of pharmaceutical research. As scientists continue to explore new avenues in drug development, the potential for innovative therapeutics remains vast, offering hope for improved treatments and better patient outcomes in the years to come.